
What is the chemical structure of Basic Brown
4?

Author: BenchChem Technical Support Team. Date: January 2026
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Cat. No.: B12351271 Get Quote

An In-depth Technical Guide to the Chemical Profile of Basic Brown 4 (C.I. 21010)

Abstract
Basic Brown 4, also known under the common names Bismarck Brown R and C.I. 21010, is a

prominent member of the diazo class of synthetic dyes.[1][2] Structurally, it is characterized by

two azo groups (–N=N–) that connect substituted toluene and benzene rings, forming a

complex cationic chromophore. This guide provides a comprehensive technical examination of

the chemical structure of Basic Brown 4, its physicochemical properties, synthesis pathway,

and key applications. We will delve into the structural basis for its dyeing capabilities, outline a

standard protocol for its use in biological staining, and provide essential safety and handling

information. This document is intended to serve as a detailed resource for professionals

requiring a deep understanding of this versatile chemical compound.

Chemical Identification and Nomenclature
Accurate identification is critical in scientific applications. Basic Brown 4 is known by

numerous synonyms, and multiple CAS Registry Numbers may be encountered, often referring

to the dihydrochloride salt or mixtures.[3][4] The compound's core identity is defined by its

Colour Index (C.I.) number, 21010.[2][5][6]
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Identifier Value Source

IUPAC Name

4-[[3-[(2,4-diamino-5-

methylphenyl)diazenyl]-4-

methylphenyl]diazenyl]-6-

methylbenzene-1,3-

diamine;dihydrochloride

PubChem[3]

Common Names

Bismarck Brown R, Basic

Brown RC, Vesuvine,

Manchester Brown

[2][3][4]

C.I. Number 21010 [2][5][6]

CAS Registry Numbers
5421-66-9 (dihydrochloride),

8005-78-5, 104744-50-5
[3][4][7]

Molecular Formula
C₂₁H₂₆Cl₂N₈ (dihydrochloride

salt)
[3][7][8]

Molecular Weight
461.4 g/mol (dihydrochloride

salt)
[7][8]

SMILES

CC1=C(C=C(C=C1)N=NC2=C

(C=C(C(=C2)C)N)N)N=NC3=C

(C=C(C(=C3)C)N)N.Cl.Cl

PubChem[3]

InChIKey
WLKAMFOFXYCYDK-

UHFFFAOYSA-N
PubChem[3]

Core Chemical Structure and Properties
Structural Elucidation
Basic Brown 4 is a disazo (or bis-azo) dye, meaning it contains two azo linkages.[1][4] The

core scaffold is derived from 4-methyl-1,3-phenylenediamine (2,4-toluenediamine). The

structure's cationic nature, which is fundamental to its classification as a "basic" dye, arises

from the protonation of its multiple amine functional groups in acidic to neutral solutions. This

positive charge facilitates strong electrostatic interactions with anionic substrates such as the
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phosphate backbone of DNA, acidic mucins in tissues, and the surfaces of cellulose, wool, and

silk fibers.

The chromophore—the part of the molecule responsible for absorbing light and thus producing

color—is the extensive conjugated system of pi electrons spanning the aromatic rings and the

azo bridges. The methyl and amino substituents on the rings act as auxochromes, modifying

the wavelength of absorbed light and deepening the color to the characteristic reddish-brown.

Caption: 2D Chemical Structure of Basic Brown 4 (Free Base).

Physicochemical Properties
The physical properties of Basic Brown 4 dictate its handling, storage, and application

methods. It is typically supplied as a reddish-brown powder with good solubility in water and

ethanol, a key requirement for preparing staining and dyeing solutions.[2][4][9]

Property Value Source(s)

Physical Appearance
Reddish-brown to brown

powder
[2][4]

Solubility

Soluble in water and ethanol;

slightly soluble in acetone;

insoluble in benzene and

xylene.

[4][5][9]

Melting Point 230°C (Decomposes) [10]

Chemical Class Disazo Dye [1][4]

Light Fastness 1 (Poor) [4][9]

pH Stability
Stable in neutral to slightly

acidic solutions.
[2][10]

Synthesis and Manufacturing
Reaction Mechanism

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.benchchem.com/product/b12351271?utm_src=pdf-body
https://www.benchchem.com/product/b12351271?utm_src=pdf-body
https://deluxechemind.com/basic-brown-4-bismarck-brown-r/
https://www.colorantsgroup.com/basic-brown-4.php
https://www.chinainterdyes.com/basic-dye/BASIC-BROWN-4.html
https://deluxechemind.com/basic-brown-4-bismarck-brown-r/
https://www.colorantsgroup.com/basic-brown-4.php
https://www.colorantsgroup.com/basic-brown-4.php
https://sdinternational.com/basic-brown-4-dyes/
https://www.chinainterdyes.com/basic-dye/BASIC-BROWN-4.html
http://www.mayurdyes.com/basic-brown-dyes-4-4142500.html
http://www.worlddyevariety.com/basic-dyes/basic-brown-4.html
https://www.colorantsgroup.com/basic-brown-4.php
https://www.colorantsgroup.com/basic-brown-4.php
https://www.chinainterdyes.com/basic-dye/BASIC-BROWN-4.html
https://deluxechemind.com/basic-brown-4-bismarck-brown-r/
http://www.mayurdyes.com/basic-brown-dyes-4-4142500.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12351271?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Basic Brown 4 is synthesized via a classic azo coupling reaction.[1][11] The process begins

with the tetrazotization of a diamine precursor, 2,4-toluenediamine. This involves reacting two

molar equivalents of the diamine with nitrous acid (generated in situ from sodium nitrite and a

strong acid like HCl) under cold conditions to form a bis-diazonium salt. This intermediate is

highly reactive.

Subsequently, the bis-diazonium salt is coupled with two additional molar equivalents of 2,4-

toluenediamine. The coupling reaction is an electrophilic aromatic substitution, where the

diazonium ion acts as the electrophile, attacking the electron-rich aromatic ring of the second

diamine molecule, typically at the position para to an activating amino group. The result is the

formation of the two azo linkages that define the final dye molecule.

Caption: Synthetic workflow for Basic Brown 4.

Applications in Research and Industry
The dual characteristics of being colored and cationic make Basic Brown 4 useful in diverse

fields.

Histological and Biological Staining
In histology and cytology, Basic Brown 4 (as Bismarck Brown R) is valued for its ability to stain

anionic tissue components. It is a classic stain for:

Acid mucins: Stains these glycoproteins a distinct yellow or brown color.[12][13]

Mast cell granules: The heparin-rich granules of mast cells stain intensely brown.[12]

Cartilage: Can be used to highlight cartilage within bone specimens.[13] It can be used on

live cells and is a component of the Papanicolaou stain (PAP stain) used in cytology.[12][13]

Industrial Dyeing
Basic Brown 4 is widely used in industry for coloring various materials.[10] Its cationic nature

gives it a high affinity for substrates with anionic surfaces. Key industrial applications include:

Textiles: Dyeing of wool, silk, and acrylic fibers.[4][10][14]
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Paper: Coloring paper and jute products.[2][4][14]

Leather: Used extensively in leather dyeing.[2][4][5]

Inks: Employed in the manufacturing of printing inks.[14]

Experimental Protocol: Mast Cell Staining in
Paraffin Sections
This protocol provides a validated methodology for the visualization of mast cells in formalin-

fixed, paraffin-embedded tissue sections. The principle relies on the electrostatic binding of the

cationic Basic Brown 4 dye to the anionic heparin sulfate within mast cell granules.

I. Materials and Reagents

Basic Brown 4 Staining Solution:

Basic Brown 4 (C.I. 21010): 0.5 g

Distilled Water: 100 mL

Glacial Acetic Acid: 0.5 mL

Preparation: Dissolve dye in water, filter, then add acid. Stable for 6 months.

Xylene or xylene substitute

Ethanol (100%, 95%, 70%)

Distilled water

Mounting medium (e.g., resinous)

II. Step-by-Step Methodology

Deparaffinization and Rehydration: a. Immerse slides in Xylene: 2 changes, 5 minutes each.

b. Transfer to 100% Ethanol: 2 changes, 3 minutes each. c. Transfer to 95% Ethanol: 1
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change, 3 minutes. d. Transfer to 70% Ethanol: 1 change, 3 minutes. e. Rinse thoroughly in

running tap water, then place in distilled water.

Staining: a. Place slides in the Basic Brown 4 staining solution. b. Incubate for 5-10

minutes. c. Causality Note: The incubation time may need optimization. Insufficient time

leads to weak staining, while excessive time can cause high background noise.

Differentiation and Dehydration: a. Briefly rinse slides in distilled water to remove excess

stain. b. Differentiate with 70% Ethanol for 30-60 seconds, checking microscopically. Mast

cells should remain bright reddish-brown while the background becomes lighter. c.

Dehydrate quickly through 95% Ethanol (1 minute) and 100% Ethanol (2 changes, 2 minutes

each). d. Trustworthiness Check: Proper differentiation is key. Over-differentiation will de-

stain the target cells, while under-differentiation will obscure them with background color.

Clearing and Mounting: a. Clear in Xylene or substitute: 2 changes, 3 minutes each. b. Apply

a coverslip using a permanent mounting medium.

III. Expected Results

Mast Cell Granules: Reddish-brown

Nuclei: Pale brown or unstained

Background: Yellowish to light brown

Safety, Toxicology, and Handling
As with any laboratory chemical, proper handling of Basic Brown 4 is essential. The primary

hazards are associated with ingestion and irritation.[8][15]
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Hazard Category Description Precautionary Measures

Acute Toxicity

Harmful if swallowed. May

cause gastrointestinal irritation.

[15]

Do not ingest. Wash hands

thoroughly after handling. If

swallowed, seek immediate

medical attention.[15]

Irritation

May cause irritation to eyes,

skin, and the respiratory tract.

[8][15]

Wear appropriate Personal

Protective Equipment (PPE):

safety goggles, gloves, and a

lab coat. Use in a well-

ventilated area or with a fume

hood. Avoid generating dust.[8]

[15]

Chemical Stability
Stable under normal

conditions.[15]

Avoid excess heat and strong

oxidizing agents.[15]

Disposal

Dispose of in accordance with

local, state, and federal

hazardous waste regulations.

Do not release into sewer

systems.[8]

Mutagenicity data has been reported for this compound, and it should be handled with the

appropriate caution for a substance with possible risks of irreversible effects.[15]

Conclusion
Basic Brown 4 is a historically significant and commercially important disazo dye. Its chemical

structure, centered on a conjugated system of azo-linked toluenediamine derivatives, is directly

responsible for its reddish-brown color and its utility as a cationic dye. This structure facilitates

strong binding to anionic substrates, a principle that underpins its widespread use in both

industrial dyeing of textiles and paper and in the specific, high-contrast staining of biological

components like mast cell granules in histology. A thorough understanding of its chemical

properties, synthesis, and safe handling procedures is paramount for its effective and

responsible application in scientific and industrial settings.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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